2-(2,4-dichlorophenoxy)-N-(2-pyridinylmethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H12Cl2N2O2/c15-10-4-5-13(12(16)7-10)20-9-14(19)18-8-11-3-1-2-6-17-11/h1-7H,8-9H2,(H,18,19)
• InChI Key: VBWHWQIJRLWVQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H12Cl2N2O2
• Molecular Weight: 311.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-pyridinylmethyl)acetamide is a useful research compound. Its molecular formula is C14H12Cl2N2O2 and its molecular weight is 311.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 310.0275830 g/mol and the complexity rating of the compound is 318. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The primary targets of 2-(2,4-dichlorophenoxy)-N-(2-pyridinylmethyl)acetamide are plant growth regulators . These regulators play a crucial role in modern agriculture, horticulture, and viticulture . They interfere directly with the plant’s hormonal status and are represented by plant hormones or their synthetic analogs .

Mode of Action

This compound interacts with its targets by affecting developmental or metabolic processes in higher plants . It can affect a multitude of processes such as flowering, fruit formation, ripening, fruit drop, defoliation, or quality traits .

Biochemical Pathways

The affected pathways are primarily those involved in plant growth and development . The compound can actively regulate many plant developmental processes, for example, acceleration or delay of seed germination, dormancy breaking in woody perennials, stimulation or reduction of shoot elongation, induction of flowering and fruiting, reduction or increase of fruit set, acceleration or delay of senescence processes including fruit ripening and defoliation .

Result of Action

The molecular and cellular effects of the compound’s action result in changes in the plant’s growth and development . These changes can include acceleration or delay of seed germination, stimulation or reduction of shoot elongation, induction of flowering and fruiting, and acceleration or delay of senescence processes .